3-(4-fluorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfonyl-N-(6-nitro-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C16H12FN3O5S2/c17-10-1-4-12(5-2-10)27(24,25)8-7-15(21)19-16-18-13-6-3-11(20(22)23)9-14(13)26-16/h1-6,9H,7-8H2,(H,18,19,21)
• InChI Key: IGELMYNGFCIZGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)S(=O)(=O)CCC(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H12FN3O5S2
• Molecular Weight: 409.4 g/mol

Description

3-(4-Fluorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)propanamide (FNB) is an organic compound that is used in chemical synthesis and scientific research. FNB is a valuable starting material for the synthesis of various heterocyclic compounds, such as benzothiazoles, benzimidazoles, and benzotriazoles. It is also used in the synthesis of pharmaceuticals, agricultural chemicals, and other chemical compounds. FNB is an important tool for scientists and researchers as it allows them to create new and exciting molecules to explore.

Mechanism of Action

The mechanism of action of 3-(4-fluorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)propanamide is based on the Vilsmeier-Haack reaction. This reaction involves the use of dimethylformamide (DMF) as the solvent, phosphoryl chloride (POCl3) as the catalyst, and a 4-chlorobenzenesulfonyl chloride (CBSC) as the reagent. The reaction begins with the CBSC reacting with the DMF to form the intermediate, 4-chlorobenzenesulfonylurea. This intermediate then undergoes an intramolecular cyclization in the presence of POCl3 to form the this compound.
Biochemical and Physiological Effects
This compound has not been studied extensively in terms of its biochemical and physiological effects. However, it has been shown to be a useful tool in the synthesis of various heterocyclic compounds, such as benzothiazoles, benzimidazoles, and benzotriazoles. These compounds can be used as drugs, pesticides, and other chemical compounds. Additionally, this compound has been used to create new and exciting molecules for further study.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(4-fluorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)propanamide in lab experiments is its ability to create new and exciting molecules for further study. Additionally, this compound is relatively easy to synthesize and can be used to create a wide variety of compounds. One of the main limitations of using this compound in lab experiments is that it is a relatively expensive starting material. Additionally, the Vilsmeier-Haack reaction is not always successful and can lead to the formation of unwanted side products.

Future Directions

There are many potential future directions for 3-(4-fluorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)propanamide research. For example, further studies could be done to explore its potential as a drug or pesticide. Additionally, further research could be done to explore the potential of this compound to be used as a starting material in the synthesis of various heterocyclic compounds, such as benzothiazoles, benzimidazoles, and benzotriazoles. Additionally, further research could be done to explore the potential of this compound to be used in the synthesis of pharmaceuticals, agricultural chemicals, and other chemical compounds. Finally, further research could be done to explore the potential of this compound to create new and exciting molecules for further study.

Synthesis Methods

3-(4-fluorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)propanamide is synthesized through a multi-step process known as the Vilsmeier-Haack reaction. This reaction involves the use of dimethylformamide (DMF) as the solvent, phosphoryl chloride (POCl3) as the catalyst, and a 4-chlorobenzenesulfonyl chloride (CBSC) as the reagent. The reaction begins with the CBSC reacting with the DMF to form the intermediate, 4-chlorobenzenesulfonylurea. This intermediate then undergoes an intramolecular cyclization in the presence of POCl3 to form the this compound.

Scientific Research Applications

3-(4-fluorobenzenesulfonyl)-N-(6-nitro-1,3-benzothiazol-2-yl)propanamide has become a valuable tool for scientists and researchers in the field of organic chemistry. It has been used in the synthesis of various heterocyclic compounds, such as benzothiazoles, benzimidazoles, and benzotriazoles. These compounds can be used as drugs, pesticides, and other chemical compounds. This compound has also been used in the synthesis of pharmaceuticals, agricultural chemicals, and other chemical compounds. Additionally, this compound has been used to create new and exciting molecules for further study.